Cas no 5444-33-7 (Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]-)

• Product Name: Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]-
• CAS No: 5444-33-7
• MF: C₈H₁₂N₆O
• MW: 208.22047996521
• CID: 383630
• PubChem ID: 227488
• Update Time: 2025-04-19

Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]-
• 2-[(4-amino-1-methylpyrazolo[3,4-d]pyrimidin-6-yl)amino]ethanol
• 2-(4-Amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-ylamino)-aethanol
• 2-(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-ylamino)-ethanol
• 2-[(4-amino-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-6-yl)amino]ethanol
• AC1L5FJ3
• AC1Q4VFP
• AR-1D5799
• CTK5A1026
• HMS3095C18
• NSC19090
• NSC-19090
• DTXSID80280924
• MLS002638660
• 2-({4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)ethan-1-ol
• 5444-33-7
• 2-((4-Amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino)ethanol
• SMR001548130
• CHEMBL1900367

• Inchi： 1S/C8H12N6O/c1-14-7-5(4-11-14)6(9)12-8(13-7)10-2-3-15/h4,15H,2-3H2,1H3,(H3,9,10,12,13)
• InChI Key： PCMWUCSZPOCURV-UHFFFAOYSA-N
• SMILES： OCCNC1=NC(=C2C=NN(C)C2=N1)N

Computed Properties

• Exact Mass: 208.10746
• Monoisotopic Mass: 208.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.88
• LogP: 0.00390